Cas no 53615-22-8 (4-bromo-5,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole)

4-bromo-5,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole structure
53615-22-8 structure
Product Name:4-bromo-5,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole
CAS No:53615-22-8
MF:C8H2BrCl2F3N2
MW:333.920089244843
CID:1583441
PubChem ID:40829
Update Time:2025-04-21

4-bromo-5,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-5,6-dichloro-2-(trifluoromethyl)-1H-benzimidazole
    • DTXSID40201857
    • 4-Bromo-5,6-dichloro-2-(trifluoromethyl)benzimidazole
    • DVRHUASDTBDZKQ-UHFFFAOYSA-N
    • BENZIMIDAZOLE, 4-BROMO-5,6-DICHLORO-2-(TRIFLUOROMETHYL)-
    • 53615-22-8
    • Inchi: 1S/C8H2BrCl2F3N2/c9-4-5(11)2(10)1-3-6(4)16-7(15-3)8(12,13)14/h1H,(H,15,16)
    • InChI Key: DVRHUASDTBDZKQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC2=C1N=C(C(F)(F)F)N2)Cl)Cl

Computed Properties

  • Exact Mass: 331.87316
  • Monoisotopic Mass: 331.873
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Density: 1.979
  • Boiling Point: 392.9°Cat760mmHg
  • Flash Point: 191.4°C
  • PSA: 28.68
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